Cas no 10555-42-7 (3-(bromomethyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-(bromomethyl)cyclobutane-1-carboxylic acid
• CAS No: 10555-42-7
• MF: C₆H₉BrO₂
• MW: 193.038461446762
• MDL: MFCD16657509
• CID: 1025508
• PubChem ID: 53308460
• Update Time: 2025-05-23

3-(bromomethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)cyclobutanecarboxylic acid
• cyclobutanecarboxylic acid, 3-(bromomethyl)-
• LogP
• 3-BroMMethyl-cyclobutan-1-carbonsaeure
• 3-(bromomethyl)cyclobutane-1-carboxylic acid
• 3-Bromomethyl-cyclobutanecarboxylic acid
• BS-42799
• AKOS015998716
• D79069
• SY321954
• 3-(Bromomethyl)cyclobutanecarboxylicacid
• PB39483
• 10555-42-7
• MFCD16657509
• AM20070562
• DB-365622
• DTXSID60693396
• CS-0183294

• MDL： MFCD16657509
• Inchi： 1S/C6H9BrO2/c7-3-4-1-5(2-4)6(8)9/h4-5H,1-3H2,(H,8,9)
• InChI Key： RKXSTQZHSQTEJW-UHFFFAOYSA-N
• SMILES： BrCC1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 191.97857
• Monoisotopic Mass: 191.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.643
• Boiling Point: 293 ºC
• Flash Point: 131 ºC
• Refractive Index: 1.542
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-(bromomethyl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 3-(Bromomethyl)cyclobutane-1-carboxylic Acid (CAS No. 10555-42-7): Properties, Applications, and Industry Insights

3-(Bromomethyl)cyclobutane-1-carboxylic acid (CAS 10555-42-7) is a specialized cyclobutane derivative with a unique molecular structure combining a bromomethyl group and a carboxylic acid functionality. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. Recent trends in small-molecule drug discovery and bioconjugation techniques have increased demand for such functionalized cyclobutanes, as evidenced by a 35% rise in related patent filings since 2020 (Source: WIPO database).

The compound's stereochemical properties make it particularly valuable for developing chiral intermediates, a hot topic in asymmetric synthesis discussions across research forums. Its cyclobutane ring strain (approximately 26 kcal/mol) creates unique reactivity patterns that researchers are exploiting for ring-opening polymerization applications. Analytical studies using NMR spectroscopy (particularly ¹³C and ¹H) reveal distinctive chemical shifts at δ 3.8 ppm for the bromomethyl protons and δ 180 ppm for the carbonyl carbon, providing reliable identification markers.

In material science applications, 10555-42-7 serves as a precursor for photo-crosslinkable polymers, addressing growing interest in smart materials and stimuli-responsive systems. The compound's bromine atom enables efficient nucleophilic substitution reactions, while its carboxylic acid group facilitates esterification and amide coupling – key processes in peptide mimetic development. Recent studies in Journal of Organic Chemistry (2023) highlight its utility in constructing constrained peptidomimetics, a trending approach in GPCR-targeted drug design.

From a synthetic chemistry perspective, 3-(bromomethyl)cyclobutane-1-carboxylic acid offers advantages in atom economy and step efficiency, aligning with current green chemistry initiatives. Its crystalline form (melting point 89-92°C) ensures handling stability, while solubility profiles (soluble in polar aprotic solvents like DMF and DMSO) make it compatible with various high-throughput screening platforms. These characteristics answer frequent search queries about water-soluble cyclobutane derivatives and bioisosteric replacements for aromatic systems.

The compound's safety profile has been extensively documented, with proper handling requiring standard organic synthesis precautions. Environmental fate studies indicate moderate biodegradability (OECD 301D), addressing growing concerns about sustainable chemical design. As the industry shifts toward fragment-based drug discovery, 10555-42-7 serves as an ideal molecular building block – a concept generating over 12,000 monthly searches according to Google Keyword Planner data.

Emerging applications in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs) demonstrate this compound's expanding utility beyond traditional medicinal chemistry. Its rigid backbone contributes to pore structure stability in these materials, relevant to gas storage and molecular separation technologies. Analytical methods for quality control, including HPLC purity assessment (typically >97%) and residual solvent analysis, meet stringent ICH guidelines requirements for pharmaceutical intermediates.

Market analysis reveals growing procurement of 3-(bromomethyl)cyclobutane-1-carboxylic acid by CDMOs (Contract Development and Manufacturing Organizations), particularly in Asia-Pacific regions. This aligns with increased outsourcing of specialty chemical synthesis, a sector projected to grow at 6.8% CAGR through 2030 (Grand View Research). The compound's scalable synthesis – typically via cyclobutane ring formation followed by side-chain bromination – makes it cost-effective for industrial production, addressing common queries about bulk availability and custom synthesis options.